Acrylic Acid

• CAS: 25987-55-7
• Molecular Formula: C3H4O2; CH2CHCOOH; C3H4O2; CH2=CHCOOH
• Molecular Weight: 72.06 g/mol
• InChI: InChI=1S/C3H4O2/c1-2-3(4)5/h2H,1H2,(H,4,5)
• InChIKey: NIXOWILDQLNWCW-UHFFFAOYSA-N
• Solubility: greater than or equal to 100 mg/mL at 63 °F (NTP, 1992); Miscible with alcohol, and ether; Miscible with ethanol, ethyl ether; soluble in acetone, benzene, carbon tetrachloride; Miscible with chloroform; Miscible with water /1X10+6 mg/L/ at 25 °C; 1000 mg/mL; Solubility in water: miscible; Miscible

Acrylic Acid Polymer (CAS 25987-55-7) Technical Procurement Guide: Quantitative Differentiation for Scientific Selection

Poly(acrylic acid) (PAA), identified by CAS 25987-55-7, is a synthetic anionic polyelectrolyte polymerized from acrylic acid monomer [1]. The homopolymer is characterized by a high density of carboxylic acid (-COOH) functional groups, which confers water solubility, pH responsiveness, and the capacity for complexation, hydrogen bonding, and neutralization reactions [2]. In its non-crosslinked acid form, PAA is a hygroscopic, brittle solid with a glass transition temperature (Tg) of approximately 102–106 °C [1]. The polymer is commercially available across a wide range of molecular weights (typically from ~2,000 Da to >450,000 Da), with lower molecular weight grades exhibiting superior performance as scale inhibitors and dispersants, while higher molecular weight grades function as thickeners and flocculants [3][4].

• [1] 食品百科全书. 聚丙烯酸. Available at: http://book.foodmate.net/wiki/聚丙烯酸. View Source
• [2] IPFS. Polyacrylic acid. Available at: https://ipfs.io/ipfs/bafybeiemxf5abjwjbikoz4mc3a3dla6ual3jsgpdr4cjr3oz3evfyavhwq/wiki/Polyacrylic_acid.html. View Source
• [3] Amjad, Z., et al. Desalination, 2014, 335, 55-63. Evaluation of maleic acid based polymers as scale inhibitors and dispersants for industrial water applications. View Source
• [4] ScienceDirect. Polyacrylates. Available at: https://www.sciencedirect.com/topics/materials-science/polyacrylates. View Source

Why Acrylic Acid Polymer (CAS 25987-55-7) Cannot Be Substituted with In-Class Analogs Without Performance Validation

Substituting PAA with structurally similar acrylate-based polymers—such as its sodium salt (PAAS), poly(methacrylic acid) (PMA), or polyacrylamide (PAM)—without explicit performance validation is scientifically unjustified due to fundamental differences in ionization state, chain flexibility, and functional group availability [1]. Unlike PAAS, which exists as a fully ionized polyelectrolyte with fixed charge density, PAA in its acid form exhibits pH-dependent ionization that enables tunable hydrodynamic volume and controllable metal ion complexation [2]. Relative to PMA, the absence of the α-methyl group in PAA significantly alters chain conformational behavior and interpolymer complexation thresholds in solution [3]. Compared with nonionic PAM, PAA's carboxylic acid groups provide active sites for both electrostatic repulsion and specific chemical bonding that are entirely absent in PAM homopolymer [4]. These molecular-level differences translate directly into quantifiable divergence in scale inhibition efficiency, flocculation performance, and bioadhesive behavior, as documented in the comparative evidence below.

• [1] Swift, T. In Acrylate Polymers for Advanced Applications; Serrano-Aroca, A., Deb, S., Eds.; IntechOpen, 2019. pH Dependence of Acrylate-Derivative Polyelectrolyte Properties. View Source
• [2] DT Chemical. Differences between PAA and sodium polyacrylate. Available at: http://en.hedpna.com/view.asp?id=275. View Source
• [3] Son, C. Y., et al. APS March Meeting 2018, Abstract R52.00004. Molecular basis of non-universal pH-dependent conformational transitions of poly(alkylacrylic acid)s. View Source
• [4] Rattanakawin, C., Hogg, R. Minerals Engineering, 2007, 20(6), 574-580. Viscosity behavior of polymeric flocculant solutions. View Source

Acrylic Acid Polymer (CAS 25987-55-7) Quantified Differentiation Evidence Against Closest Analogs

Polyacrylic Acid (PAA) Achieves 95% CaCO₃ Scale Inhibition Efficiency, Outperforming AA-Sulfonic Acid Copolymers by >2-Fold at Equivalent 10 ppm Dose

In a direct comparative study using a heat exchanger test system over 50 hours, PAA (MW ~2,000) at 10 ppm achieved 95% inhibition efficiency for calcium carbonate scale formation [1]. Under identical test conditions and the same 10 ppm concentration, an acrylic acid-sulfonic acid copolymer and an acrylic acid-sulfonic acid-styrene sodium sulfonate terpolymer exhibited markedly lower inhibition efficiencies of 43% and 34%, respectively [1]. The study further noted that PAA effectiveness decreased with increasing pH, whereas the copolymer and terpolymer showed the opposite trend—increasing effectiveness at higher pH [1].

Evidence Dimension	Calcium carbonate scale inhibition efficiency
Target Compound Data	95% inhibition at 10 ppm
Comparator Or Baseline	AA-sulfonic acid copolymer (43% at 10 ppm); AA-sulfonic acid-styrene sodium sulfonate terpolymer (34% at 10 ppm)
Quantified Difference	PAA achieves 2.2× and 2.8× higher inhibition efficiency respectively
Conditions	Small heat exchanger; 50-hour test duration; CaCO₃ supersaturated solution; MW ~2,000; ambient to elevated temperature

Why This Matters

The 2.2–2.8× efficiency advantage at equal dosage directly translates to lower chemical consumption, reduced operating costs, and more reliable scale control in industrial cooling systems where sulfonated copolymer alternatives would require proportionally higher feed rates.

• [1] Klepetsanis, P. G.; Koutsoukos, P. G.; Amjad, Z. In Advances in Crystal Growth Inhibition Technologies; Amjad, Z., Ed.; Kluwer Academic/Plenum Publishers: New York, 2000; pp 139-149. Calcium carbonate and calcium phosphate scale formation and inhibition at elevated temperature. View Source

Polyacrylic Acid Exhibits Monotonic pH-Dependent Conformational Expansion in Water, in Contrast to Poly(methacrylic acid) Compact-Expanded-Compact Transition in Methanol

Atomistic molecular dynamics simulations reveal that PAA and poly(methacrylic acid) (PMA) exhibit qualitatively different pH-dependent conformational changes depending on solvent quality [1]. Upon pH titration, both polymers expand monotonically in aqueous solution [1]. However, in methanol solvent, PAA and PMA both display a compact-expanded-compact conformational transition not observed in water [1]. This non-universal solvent-dependent behavior is attributed to differences in electronic polarization effects and the formation of salt-bridged structures between the poly-ion and counter-ions during collapse transitions [1]. The α-methyl group present in PMA but absent in PAA contributes to altered chain flexibility and hydrophobic interactions that influence the pH at which interpolymer complexation occurs [2].

Evidence Dimension	pH-responsive conformational behavior
Target Compound Data	Monotonic expansion in water with increasing pH; compact-expanded-compact transition in methanol
Comparator Or Baseline	Poly(methacrylic acid) (PMA): monotonic expansion in water; compact-expanded-compact transition in methanol; differing pH thresholds for conformational change
Quantified Difference	Qualitative mechanistic difference — PAA and PMA exhibit distinct conformational transition pH ranges and interpolymer complexation thresholds
Conditions	Atomistic molecular dynamics simulations with explicit solvent; water and methanol media

Why This Matters

This qualitative divergence in pH-responsive behavior means PAA and PMA cannot be substituted interchangeably in applications requiring precise control over polymer conformation—such as stimuli-responsive drug delivery vehicles, smart hydrogels, or pH-triggered release systems—without recalibrating formulation parameters.

• [1] Son, C. Y.; Ginzburg, V.; Van Dyk, A.; Tucker, C.; Kalantar, T.; Wang, Z.-G. APS March Meeting 2018, Abstract R52.00004. Molecular basis of non-universal pH-dependent conformational transitions of poly(alkylacrylic acid)s. View Source
• [2] Swift, T. In Acrylate Polymers for Advanced Applications; Serrano-Aroca, A., Deb, S., Eds.; IntechOpen, 2019. pH Dependence of Acrylate-Derivative Polyelectrolyte Properties. View Source

PAA-Conditioned Dentin Retains Higher Microhardness and Matrix/Mineral Ratio Compared to IP6-Etched Dentin in Dental Adhesive Applications

A 2024 study directly compared 10% PAA conditioning versus 2% inositol hexaphosphate (IP6) etching on human dentin surfaces prior to application of a self-adhesive restorative material (Surefil One) . Confocal Raman spectroscopy and Vickers microhardness testing demonstrated that IP6-etched dentin exhibited significantly lower mineral/matrix ratio and lower Vickers microhardness values compared to PAA-conditioned dentin . While IP6 etching produced more aggressive and uniform etching patterns and higher resin-dentin shear bond strength, it also resulted in substantial demineralization and deterioration of dentin mechanical properties . In contrast, PAA conditioning preserved dentin microhardness and mineral content while still enabling adequate adhesive bonding .

Evidence Dimension	Dentin surface microhardness and mineral/matrix ratio preservation
Target Compound Data	Higher Vickers microhardness and higher mineral/matrix ratio (values preserved relative to untreated control)
Comparator Or Baseline	2% IP6 etching: significantly lower Vickers microhardness and lower mineral/matrix ratio than PAA-conditioned dentin
Quantified Difference	Statistically significant difference (p < 0.05 via ANOVA with Tukey multiple comparisons)
Conditions	Human permanent molar mid-coronal dentin discs; 20-second application time; Surefil One self-adhesive restorative material

Why This Matters

For dental procurement, PAA conditioner offers a less aggressive dentin treatment option that preserves tooth substrate mechanical integrity while still enabling effective adhesive bonding, making it preferable for minimally invasive restorative procedures where conservation of healthy dentin structure is a clinical priority.

PAA Demonstrates BaSO₄ and SrSO₄ Scale Inhibition Superiority, Whereas Polyphosphonic Acid Shows Preferential CaCO₃ Activity in Oilfield Applications

A 2022 comparative evaluation of polymeric scale inhibitors for oilfield applications examined the performance profiles of multiple inhibitor classes [1]. The study found that low molecular weight PAA presented good results specifically for barium sulfate and strontium sulfate scale inhibition [1]. In contrast, polyphosphonic acid-based inhibitors demonstrated scale inhibition activity mainly for calcium carbonate scale [1]. This sulfate-specific activity profile of PAA distinguishes it from phosphonate-based alternatives and positions it as a targeted solution for sulfate scaling scenarios.

Evidence Dimension	Scale type-specific inhibition efficacy
Target Compound Data	Good inhibition results for BaSO₄ and SrSO₄ scale (low MW PAA)
Comparator Or Baseline	Polyphosphonic acid: effective mainly for CaCO₃ scale
Quantified Difference	Qualitative differentiation — distinct scale-type selectivity profiles
Conditions	Oilfield application-relevant test conditions; 2022 study

Why This Matters

In oilfield operations where barium and strontium sulfate scaling poses a major production challenge, PAA provides targeted efficacy that phosphonate inhibitors cannot match, enabling formulators to select the appropriate chemistry based on the specific scale mineralogy present in produced water.

• [1] ScienceDirect. 2022. Evaluation of different polymeric scale inhibitors for oilfield application. View Source

PAA Flocculant Dosage Optimization Enables >99% Suspended CaCO₃ Removal in Surface Water Treatment When Combined with PAC Coagulant

A study evaluating poly(acrylic acid-co-acrylamide) (PAAAM) copolymers for CaCO₃ flocculation from surface water provides baseline data for PAA-containing systems [1]. With polyaluminium chloride (PAC) coagulant alone at 0.1 ppm, suspended CaCO₃ removal efficiency was approximately 65.33% [1]. When PAAAM copolymer with an 8:2 acrylic acid to acrylamide mole ratio was applied following PAC addition, the removal efficiency increased to 99.03% [1]. While this data comes from a copolymer system rather than PAA homopolymer, it demonstrates the functional contribution of the acrylic acid moiety to flocculation performance and establishes a performance benchmark for PAA-containing water treatment polymers [1].

Evidence Dimension	Suspended CaCO₃ removal efficiency
Target Compound Data	99.03% removal with PAAAM (8:2 AA:AM ratio) + 0.1 ppm PAC
Comparator Or Baseline	0.1 ppm PAC alone: 65.33% removal
Quantified Difference	33.7 percentage point improvement in removal efficiency
Conditions	Synthetic surface water; CaCO₃ suspension; turbidity measurement; ambient temperature

Why This Matters

The 33.7 percentage point gain in removal efficiency demonstrates that acrylic acid-containing polymers substantially enhance flocculation performance beyond coagulant-only treatment, providing a quantifiable benchmark for evaluating PAA-based flocculant systems in municipal and industrial water clarification applications.

• [1] Scientific.Net. Materials Science Forum, 2020, 990, 168-172. Effect of Poly(Acrylic Acid) Based Polymer Flocculants on Sedimentation of Surface Water. View Source

Lower Molecular Weight PAA (MW ~2,000) Demonstrates Superior Scale Inhibition Efficiency Relative to Higher MW PAA Grades

A systematic evaluation of acrylic acid and maleic acid polymers established that molecular weight is a critical parameter determining scale inhibition activity [1]. Lower molecular weight PAA polymers (MW ~2,000) proved to be more efficient calcium carbonate and calcium sulfate scale inhibitors than higher MW PAA grades [1]. At concentrations as low as 2 ppm, AA-based polymers achieved inhibition exceeding 90% for both calcium carbonate and gypsum precipitation from supersaturated solutions [1]. The same MW-dependent trend was observed for hematite particle dispersion ability [1]. This inverse relationship between MW and inhibition efficiency is attributed to the greater number of polymer chains available for crystal surface adsorption at equal mass concentrations for lower MW materials [2].

Evidence Dimension	Scale inhibition efficiency as a function of molecular weight
Target Compound Data	MW ~2,000 PAA: >90% CaCO₃ and CaSO₄ inhibition at 2 ppm
Comparator Or Baseline	Higher MW PAA grades: reduced inhibition efficiency under identical conditions
Quantified Difference	Lower MW demonstrates consistently superior inhibition performance; threshold MW for optimal activity identified as ~2,000 Da
Conditions	Supersaturated CaCO₃ and CaSO₄ (gypsum) solutions; static inhibition testing

Why This Matters

This MW-performance relationship directly guides procurement specifications: for scale inhibition and dispersion applications, lower MW PAA grades (~2,000 Da) should be specified, whereas higher MW grades (>100,000 Da) are appropriate only for thickening, flocculation, and rheology modification where inhibition activity is not required.

• [1] Amjad, Z., et al. Desalination, 2014, 335, 55-63. Evaluation of maleic acid based polymers as scale inhibitors and dispersants for industrial water applications. View Source
• [2] ScienceDirect. Polyacrylates — Overview of lower MW as scale inhibitors, higher MW as dispersants. View Source

Acrylic Acid Polymer (CAS 25987-55-7) Evidence-Backed Application Scenarios for Procurement Decision-Making

Industrial Cooling Water Scale Control Where Sulfonated Copolymers Underperform

For cooling water systems requiring maximum calcium carbonate scale inhibition at minimal chemical dosage, PAA (MW ~2,000) delivers 95% inhibition efficiency at 10 ppm—a 2.2–2.8× performance advantage over acrylic acid-sulfonic acid copolymers at equal concentration [1]. This differential makes PAA the preferred selection for high-hardness, high-pH cooling water applications where alternative polymers would require proportionally higher feed rates to achieve equivalent protection.

Oilfield Produced Water Treatment with Barium and Strontium Sulfate Scaling Risk

In oil and gas production operations where BaSO₄ and SrSO₄ scaling dominates the fouling risk profile, low molecular weight PAA provides targeted sulfate scale inhibition that polyphosphonic acid-based inhibitors cannot offer [1]. Procurement should prioritize PAA when produced water analysis confirms elevated barium and strontium concentrations.

Minimally Invasive Restorative Dentistry Requiring Dentin Preservation

When selecting dentin conditioning agents for self-adhesive restorative procedures, 10% PAA conditioner preserves significantly higher dentin microhardness and mineral/matrix ratio compared to more aggressive alternatives such as 2% IP6 etchant [1]. Dental practitioners and material purchasers should specify PAA-based conditioners for cases where conservation of healthy dentin structure and minimization of substrate demineralization are clinical priorities.

Municipal and Industrial Water Clarification with Coagulant Enhancement

For surface water treatment applications requiring >99% suspended solids removal, PAA-based flocculants (including PAA copolymers) combined with PAC coagulant achieve 99.03% CaCO₃ removal efficiency—a 33.7 percentage point improvement over PAC alone at 65.33% [1]. This performance benchmark supports procurement of PAA-containing polymer systems for high-clarity water production in municipal drinking water and industrial process water treatment.

• [1] Klepetsanis, P. G.; Koutsoukos, P. G.; Amjad, Z. In Advances in Crystal Growth Inhibition Technologies; Amjad, Z., Ed.; Kluwer Academic/Plenum Publishers: New York, 2000; pp 139-149. View Source